![molecular formula C21H23N3O3 B5516392 1-[5-(4-methoxyphenyl)-2-furoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine](/img/structure/B5516392.png)
1-[5-(4-methoxyphenyl)-2-furoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine
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Description
Synthesis Analysis
The synthesis of compounds similar to "1-[5-(4-methoxyphenyl)-2-furoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine" often involves multi-step chemical reactions. For example, the synthesis of a potential imaging agent for CB(1) receptors used a precursor synthesized from 4-OTBDPS-propiophenone in five steps with a 30% overall yield, highlighting the complexity and efficiency of such synthetic processes (J. Kumar et al., 2004).
Molecular Structure Analysis
Molecular structure analysis is crucial for understanding the chemical behavior and potential applications of a compound. Studies like the crystal structure and Hirshfeld surface analysis of related compounds provide insights into their molecular geometries, conformations, and intermolecular interactions, which are essential for predicting reactivity and biological activity (K. Kumara et al., 2017).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds can be diverse, depending on their functional groups and molecular structure. For instance, related compounds have been explored for their antioxidant and antimicrobial activities, demonstrating the potential biological relevance and chemical reactivity of these molecules (S. T. Harini et al., 2012).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, play a significant role in the compound's applications. Research into similar compounds' crystal structures and computational density functional theory (DFT) calculations can provide valuable information on the physical characteristics and stability of such molecules (K. Kumara et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various conditions, and potential to undergo specific reactions, are crucial for determining the compound's applications in synthesis and drug development. Studies on related compounds have shown a range of activities from antimicrobial to antioxidant properties, illustrating the diverse chemical nature of these molecules (S. T. Harini et al., 2012).
Scientific Research Applications
Antiprotozoal Agents
The compound falls within a category of molecules studied for their potential as antiprotozoal agents. Notably, derivatives related to imidazo[1,2-a]pyridines, such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine, have been synthesized and shown strong DNA affinities, indicating high in vitro activity against T. b. rhodesiense and P. falciparum. These compounds have also demonstrated excellent in vivo activity in the trypanosomal STIB900 mouse model, suggesting their potential for treating protozoal infections (Ismail et al., 2004).
Antipsychotic Potential
Compounds structurally related to the queried molecule have been evaluated for their antipsychotic potential due to their affinity for dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors. Novel conformationally restricted butyrophenones with structural similarities have been synthesized and demonstrated promising profiles in vitro and in vivo for their antipsychotic efficacy, highlighting the potential use of these compounds in mental health treatment (Raviña et al., 2000).
Analgesic and Anti-inflammatory Activities
A series of novel thiazolo[4,5-d]pyridazinones, which share core structural motifs with the queried compound, have been synthesized and evaluated for in vivo analgesic and anti-inflammatory activities. These studies provide insights into the therapeutic potential of such compounds for managing pain and inflammation (Demchenko et al., 2015).
Antioxidant and Antimicrobial Activity
Piperidin-4-one oxime esters derived from vanillin, similar in structure to the queried compound, have been synthesized and assessed for their antioxidant and antimicrobial efficacy. Certain derivatives have shown to outperform standard antioxidants and demonstrated potent antibacterial and antifungal activities, indicating their potential for use in pharmaceutical applications to combat oxidative stress and microbial infections (Harini et al., 2012).
Pharmaceutical Analysis
The application of related compounds in pharmaceutical analysis, such as the preparation of a ketoconazole ion-selective electrode, demonstrates the utility of these molecules in developing analytical tools for drug quantification in biological fluids and pharmaceutical preparations. This application underscores the importance of such compounds in enhancing drug monitoring and ensuring therapeutic efficacy (Shamsipur & Jalali, 2000).
properties
IUPAC Name |
[5-(4-methoxyphenyl)furan-2-yl]-[4-(1-methylimidazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-23-14-11-22-20(23)16-9-12-24(13-10-16)21(25)19-8-7-18(27-19)15-3-5-17(26-2)6-4-15/h3-8,11,14,16H,9-10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMXOYOPRCXYYRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=C(O3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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